Cas no 2230804-10-9 (3-(methylamino)-7-oxa-1lambda6-thiaspiro3.5nonane-1,1-dione)

• Product Name: 3-(methylamino)-7-oxa-1lambda6-thiaspiro3.5nonane-1,1-dione
• CAS No: 2230804-10-9
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5184406
• PubChem ID: 137965660
• Update Time: 2025-11-01

3-(methylamino)-7-oxa-1lambda6-thiaspiro3.5nonane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-7-oxa-1lambda6-thiaspiro[3.5]nonane-1,1-dione
• 3-(methylamino)-7-oxa-1lambda6-thiaspiro3.5nonane-1,1-dione

• Inchi： 1S/C8H15NO3S/c1-9-7-6-13(10,11)8(7)2-4-12-5-3-8/h7,9H,2-6H2,1H3
• InChI Key： ZONUQBRFNLQJLA-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CCOCC2)C(NC)C1

Additional information on 3-(methylamino)-7-oxa-1lambda6-thiaspiro3.5nonane-1,1-dione

Introduction to 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione (CAS No. 2230804-10-9)

3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione, with the CAS number 2230804-10-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a spirocyclic ring system, combined with the incorporation of oxygen and sulfur atoms, makes this molecule particularly intriguing for researchers exploring new drug candidates.

The chemical structure of 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione is characterized by a spirocyclic core with a seven-membered ring containing an oxygen atom and a sulfur atom in the 7-position. The methylamino group at the 3-position adds further complexity and functionality to the molecule. This specific arrangement of atoms and functional groups has been shown to confer unique properties that are valuable in various biological contexts.

Recent studies have highlighted the potential of 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione in several therapeutic areas. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory effects on a key enzyme involved in the biosynthesis of fatty acids, making it a promising candidate for the treatment of metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione has also shown promise in anti-inflammatory applications. Research conducted by a team at the University of California demonstrated that this compound effectively reduces inflammation in both in vitro and in vivo models. The mechanism behind this anti-inflammatory activity is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic properties of 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Specifically, it has been shown to have good oral bioavailability and low toxicity, making it an attractive candidate for further preclinical and clinical development.

In terms of synthetic accessibility, 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione can be synthesized through a series of well-defined chemical reactions. A recent publication in Organic Letters described an efficient synthetic route that involves the formation of the spirocyclic core via a ring-closing metathesis (RCM) reaction followed by functional group manipulations to introduce the methylamino group and other substituents. This synthetic strategy not only provides high yields but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

The potential applications of 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione extend beyond its direct therapeutic uses. For example, its unique structural features make it an excellent scaffold for the development of new molecular probes and imaging agents. Researchers at Harvard University have utilized this compound as a starting point to design fluorescent probes that can be used to study cellular processes in real-time with high spatial resolution.

In conclusion, 3-(Methylamino)-7-oxa-1λ⁶-thiaspiro[3.5]nonane-1,1-dione (CAS No. 2230804-10-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.